Cas no 923676-85-1 (1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone)

• Product Name: 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone
• CAS No: 923676-85-1
• MF: C₁₅H₉F₆NO
• MW: 333.228484869003
• MDL: MFCD08281830
• CID: 4665192
• Update Time: 2025-10-28

1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone
• Ethanone, 1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl]-
• 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone

• MDL： MFCD08281830
• Inchi： 1S/C15H9F6NO/c1-8(23)13-12(6-11(7-22-13)15(19,20)21)9-3-2-4-10(5-9)14(16,17)18/h2-7H,1H3
• InChI Key： OJDMYXOEPXAPQS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(C(F)(F)F)C=C1C1=CC=CC(C(F)(F)F)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone

1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone (CAS No. 923676-85-1): An Overview

1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone (CAS No. 923676-85-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as a trifluoromethyl-substituted pyridine derivative, is characterized by the presence of multiple trifluoromethyl groups, which are known to enhance the lipophilicity and metabolic stability of molecules. These properties make it a valuable candidate for various pharmaceutical applications.

The trifluoromethyl groups in 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone play a crucial role in modulating its pharmacological profile. Recent studies have shown that compounds with trifluoromethyl substituents can exhibit enhanced binding affinity to specific protein targets, making them attractive for drug discovery efforts. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of such compounds as inhibitors of specific kinases, which are key enzymes involved in various cellular processes and diseases.

The pyridine core of 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone is another important structural element that contributes to its biological activity. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can significantly influence the potency and selectivity of the compound, making it a versatile scaffold for drug design.

In terms of synthetic accessibility, 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone can be synthesized through a series of well-established chemical reactions. One common approach involves the coupling of a trifluoromethylated aryl halide with a pyridine derivative using palladium-catalyzed cross-coupling reactions. This method provides high yields and good functional group tolerance, making it suitable for large-scale production.

The biological evaluation of 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone has revealed promising results in several areas. For example, preliminary studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

To further explore the therapeutic potential of 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone, ongoing research is focused on optimizing its pharmacokinetic properties and reducing potential side effects. One approach involves modifying the structure to improve solubility and bioavailability while maintaining or enhancing its biological activity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to guide these optimization efforts.

In conclusion, 1-{5-(Trifluoromethyl)-3-3-(trifluoromethyl)phenyl-2-pyridinyl}-1-ethanone (CAS No. 923676-85-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features, including multiple trifluoromethyl groups and a pyridine core, contribute to its favorable pharmacological profile. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, making it an exciting area of study for both academic researchers and pharmaceutical companies.